![molecular formula C19H27NO2 B256549 N-cycloheptyl-3-(4-propoxyphenyl)acrylamide](/img/structure/B256549.png)
N-cycloheptyl-3-(4-propoxyphenyl)acrylamide
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Overview
Description
N-cycloheptyl-3-(4-propoxyphenyl)acrylamide is a chemical compound that belongs to the class of acrylamides. It is commonly referred to as CPA or Cyclohexyl propionylamide. This chemical compound has garnered attention from the scientific community due to its potential applications in various fields.
Mechanism of Action
The exact mechanism of action of N-cycloheptyl-3-(4-propoxyphenyl)acrylamide is not fully understood. However, it is believed to act by modulating the activity of certain neurotransmitters in the brain, such as serotonin and dopamine. This modulation results in the reduction of pain and inflammation, as well as the improvement of mood and cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines in the body, which are responsible for the development of inflammation. Additionally, it has been shown to increase the levels of certain neurotransmitters in the brain, which are responsible for the regulation of mood and cognitive function.
Advantages and Limitations for Lab Experiments
One of the major advantages of using N-cycloheptyl-3-(4-propoxyphenyl)acrylamide in lab experiments is its high potency and selectivity. This makes it an ideal candidate for studying the effects of modulating specific neurotransmitters in the brain. However, one of the limitations of using this compound is its potential toxicity, which must be carefully monitored in lab experiments.
Future Directions
There are a number of future directions for the study of N-cycloheptyl-3-(4-propoxyphenyl)acrylamide. One potential area of research is the development of more selective compounds that target specific neurotransmitters in the brain. Additionally, the potential use of this compound in the treatment of neurological disorders such as epilepsy and depression warrants further investigation. Finally, the potential applications of this compound in the field of pain management and inflammation should also be explored further.
Synthesis Methods
The synthesis of N-cycloheptyl-3-(4-propoxyphenyl)acrylamide involves the reaction between cycloheptylamine and 4-propoxybenzoyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of the desired compound, which can be further purified using column chromatography.
Scientific Research Applications
N-cycloheptyl-3-(4-propoxyphenyl)acrylamide has been studied extensively for its potential use as a pharmaceutical drug. It has been found to possess analgesic and anti-inflammatory properties, making it a promising candidate for the treatment of pain and inflammation. Additionally, it has been shown to have potential applications in the treatment of neurological disorders such as epilepsy and depression.
properties
Molecular Formula |
C19H27NO2 |
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Molecular Weight |
301.4 g/mol |
IUPAC Name |
(E)-N-cycloheptyl-3-(4-propoxyphenyl)prop-2-enamide |
InChI |
InChI=1S/C19H27NO2/c1-2-15-22-18-12-9-16(10-13-18)11-14-19(21)20-17-7-5-3-4-6-8-17/h9-14,17H,2-8,15H2,1H3,(H,20,21)/b14-11+ |
InChI Key |
UNBSGPNCOWQGMO-SDNWHVSQSA-N |
Isomeric SMILES |
CCCOC1=CC=C(C=C1)/C=C/C(=O)NC2CCCCCC2 |
SMILES |
CCCOC1=CC=C(C=C1)C=CC(=O)NC2CCCCCC2 |
Canonical SMILES |
CCCOC1=CC=C(C=C1)C=CC(=O)NC2CCCCCC2 |
Origin of Product |
United States |
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